3-(3-Ethoxy-3-oxoprop-1-en-1-yl)benzoic acid

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 3-(3-ethoxy-3-oxoprop-1-enyl)benzoic acid
• InChI: InChI=1S/C12H12O4/c1-2-16-11(13)7-6-9-4-3-5-10(8-9)12(14)15/h3-8H,2H2,1H3,(H,14,15)
• InChI Key: VQKMUYLJAOIAHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CC(=CC=C1)C(=O)O

Description

3-(3-Ethoxy-3-oxoprop-1-en-1-yl)benzoic acid is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A 104 mg portion of palladium acetate and 5 ml of TEA were added one by one to 50 ml of acetonitrile solution containing 7.44 g of 3-iodobenzoic acid and 3.9 ml of ethyl acrylate, and the mixture was sealed in a tube and heated at 100° C. for about 12 hours. After spontaneous cooling, the catalyst was removed by filtration while washing with appropriate amounts of methanol and ethyl acetate, and the filtrate was evaporated under a reduced pressure. The thus formed crude crystals were recrystallized from a small amount of ethanol to obtain 5.82 g (88%) of 3-(3-ethoxy-3-oxoprop-1-en-1-yl)benzoic acid as white crystals. FA: 221

Synthesis routes and methods II

Procedure details